Cas no 459182-44-6 (2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one)

2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one structure
459182-44-6 structure
Product Name:2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one
CAS No:459182-44-6
MF:C7H12N4O
MW:168.196380615234
CID:930090
PubChem ID:135749147
Update Time:2025-04-19

2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-Aminoethyl)amino]-6-methyl-4(1H)-pyrimidinone
    • 4(1H)-Pyrimidinone,2-[(2-aminoethyl)amino]-6-methyl-(9CI)
    • 2-[(2-aminoethyl)amino]-6-methylpyrimidin-4(3H)-one
    • 2-[(2-AMINOETHYL)AMINO]-6-METHYL-3H-PYRIMIDIN-4-ONE
    • 2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(3H)-one
    • BS-38190
    • DB-272057
    • SB56986
    • MFCD02978290
    • 2-[(2-Aminoethyl)amino]-6-methyl-4(3H)-pyrimidinone
    • AKOS006281863
    • 4(1H)-PYRIMIDINONE, 2-[(2-AMINOETHYL)AMINO]-6-METHYL-
    • 459182-44-6
    • 2-(2-aminoethylamino)-4-methyl-1H-pyrimidin-6-one
    • 2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one
    • Inchi: 1S/C7H12N4O/c1-5-4-6(12)11-7(10-5)9-3-2-8/h4H,2-3,8H2,1H3,(H2,9,10,11,12)
    • InChI Key: PZDMORWTEHGVJY-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C(N1)NCCN

Computed Properties

  • Exact Mass: 168.10111102g/mol
  • Monoisotopic Mass: 168.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 79.5Ų

2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one Pricemore >>

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